Cas no 2309457-50-7 (2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid
• CAS No: 2309457-50-7
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6602762
• PubChem ID: 165739461
• Update Time: 2025-06-22

2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309457-50-7
• 2-{[3-(3-bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid
• EN300-7428523
• 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid

• Inchi： 1S/C10H11BrN2O3/c11-8-3-12-2-1-7(8)10(5-13-6-10)16-4-9(14)15/h1-3,13H,4-6H2,(H,14,15)
• InChI Key： KIFQHSFUDLZEMO-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CNC1)OCC(=O)O

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid

Professional Introduction to 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic Acid (CAS No: 2309457-50-7)

2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid

is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 2309457-50-7, has garnered attention due to its structural features and its potential applications in drug development. The presence of both Bromopyridine and azetidine moieties in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further research and development.

The Bromopyridine moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridines serve as key structural motifs in numerous therapeutic agents, contributing to their pharmacological efficacy. The bromine substituent on the pyridine ring introduces additional reactivity, enabling various chemical modifications that can fine-tune the biological activity of the compound. This feature is particularly useful in the synthesis of more complex molecules designed to interact with specific biological targets.

The azetidine ring in 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid adds another layer of complexity and functionality. Azetidine is a five-membered heterocyclic amine that is less common than other cyclic amines such as piperidine or pyrrolidine. However, its unique structure can contribute to distinct binding interactions with biological targets, making it a promising scaffold for drug discovery. The incorporation of an azetidine ring into a pharmacophore can enhance binding affinity and selectivity, which are critical factors in the design of effective drugs.

The overall structure of 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid suggests potential applications in the development of novel therapeutic agents. The compound's ability to serve as a building block for more complex molecules makes it particularly interesting for medicinal chemists. Researchers have been exploring the use of such compounds in various therapeutic areas, including oncology, inflammation, and infectious diseases.

In recent years, there has been significant interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid make it a candidate for designing inhibitors that can modulate these pathways effectively. For instance, the bromopyridine moiety could be used to interact with specific pockets on target enzymes, while the azetidine ring could provide additional binding interactions necessary for high affinity and selectivity.

The compound's potential as an intermediate in drug synthesis has also been recognized. The presence of both an oxygen atom and an amine group allows for further functionalization, enabling the creation of more complex molecules with tailored properties. This flexibility is crucial in drug discovery, where multiple rounds of optimization are often required to achieve the desired pharmacological profile.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles such as pyridines and azetidines are known for their ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The combination of these motifs in 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid positions it as a promising candidate for further exploration.

The synthesis of 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid involves multiple steps that require careful optimization to ensure high yield and purity. The bromination step on the pyridine ring is particularly critical, as it determines the reactivity of the molecule for subsequent modifications. Advanced synthetic techniques have been employed to achieve this transformation efficiently while minimizing side reactions.

In conclusion, 2-{[3-(3-Bromopyridin-4-yl)azetidin-3-yl]oxy}acetic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.